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Executive Summary

Acetic anhydride, also known as ethanoic anhydride, is a pivotal reagent in organic synthesis,
widely recognized for its efficacy as an acetylating and dehydrating agent. With the chemical
formula (CH3CO)20, it is one of the simplest isolable carboxylic acid anhydrides and a
cornerstone in the production of numerous commercial products, including pharmaceuticals,
polymers, and specialty chemicals.[1] This guide provides a comprehensive overview of its
structural characteristics, physicochemical properties, industrial synthesis, and key
applications, with a focus on its role in research and development. Detailed experimental
protocols and safety guidelines are included to support laboratory and industrial professionals.

Structural Formula and Molecular Properties

Acetic anhydride consists of two acetyl groups (CH3CO) linked by an oxygen atom.[2] This
structure is fundamental to its high reactivity, particularly towards nucleophiles.[2]

The key molecular identifiers and weight are summarized below.
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Property Value

Molecular Formula CaHeOs3[3]

Molecular Weight 102.09 g/mol [3][4][5]

Canonical SMILES CC(=0)0OC(=0)C

InChl Key WFDIJRYMOXRFFG-UHFFFAOYSA-N[6]
CAS Number 108-24-7[6]

Physicochemical Properties

Acetic anhydride is a clear, colorless liquid with a pungent, vinegar-like odor.[1][7] Its physical
and chemical properties are critical for its handling, storage, and application in various reaction

conditions.
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Property Value Citation(s)
Appearance Colorless liquid [7]
Strong, pungent,
Odor aceticg/vizegir-like 7l
Density 1.082 g/cm3 at 20 °C [41[8]
Melting Point -73.1 °C (-99.6 °F) [81[9]
Boiling Point 139.6 °C (283.2 °F) at 760 81[9]
mmHg
Flash Point 49 - 54 °C (121 - 129 °F) [71[8]
Autoignition Temperature 330 °C (626 °F) [8]
Vapor Pressure 10 mmHg at 36 °C (96.8 °F) [8]
Vapor Density 3.52 (Air=1) [8]

Water Solubility

Decomposes. Soluble at 12-
13.6 g/100 mL at 20°C,

forming acetic acid.

[1](8]

Solubility in Solvents

Soluble in chloroform, diethyl
ether, benzene, and acetic

acid.

[1]9]

Refractive Index (n20/D)

1.390

[5]

Industrial Synthesis: Carbonylation of Methyl

Acetate

The most prevalent industrial method for producing acetic anhydride is the rhodium-catalyzed

carbonylation of methyl acetate.[10] This process is highly efficient and has become a mainstay

in chemical manufacturing. The reaction is typically conducted at temperatures of 150-200 °C

and pressures of 30—60 bar.[10]

The general workflow for this industrial process is outlined below.
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Caption: Workflow for the industrial synthesis of acetic anhydride.
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Applications in Drug Development and Research
Acetic anhydride is a fundamental reagent with broad utility:
o Pharmaceutical Synthesis: It is famously used in the synthesis of acetylsalicylic acid (aspirin)

from salicylic acid.[1] It is also a key precursor in the manufacturing of other pharmaceuticals
like paracetamol, cortisone, and certain sulfa drugs.[1][10]

¢ Cellulose Acetate Production: A major industrial application is the acetylation of cellulose to
produce cellulose acetate, which is used in photographic films, textiles, and plastics.[1]

¢ Organic Synthesis: As a potent acetylating agent, it is used to introduce acetyl groups onto
alcohols, phenols, and amines, a common strategy in protecting group chemistry and in the
synthesis of complex organic molecules.[11]

» Derivatization: In analytical chemistry, it is used for the derivatization of analytes to enhance
their volatility for gas chromatography.

Experimental Protocol: Synthesis of Acetylsalicylic
Acid (Aspirin)

This protocol details the laboratory-scale synthesis of aspirin via the acetylation of salicylic acid
using acetic anhydride. This reaction serves as a classic example of ester formation utilizing
an acid anhydride.[3]

Materials and Reagents:

e Salicylic acid (2.0 g, ~0.015 mol)[6]

Acetic anhydride (5.0 mL, ~0.05 mol)[6]

Concentrated Sulfuric Acid (H2SOa4, 85%) or Phosphoric Acid (HsPOa) (5-10 drops, catalyst)
[31[6]

Deionized water

125 mL Erlenmeyer flask
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Steam bath or hot water bath

Ice bath

Buchner funnel and vacuum filtration apparatus

Glass stirring rod
Procedure:

e Reaction Setup: Place 2.0 g of salicylic acid into a 125 mL Erlenmeyer flask. In a fume hood,
carefully add 5.0 mL of acetic anhydride to the flask, followed by 5 drops of concentrated
sulfuric acid or 10 drops of 85% phosphoric acid.[3][6]

» Dissolution and Heating: Swirl the flask gently to dissolve the salicylic acid. Heat the mixture
in a steam or boiling water bath for 10-15 minutes, stirring until all the solid has dissolved.[3]
[6][12]

o Hydrolysis of Excess Anhydride: Remove the flask from the heat and, while still in the fume
hood, cautiously add 1-2 mL of deionized water to the warm mixture to hydrolyze any
unreacted acetic anhydride.[4][5] An exothermic reaction will occur, producing acetic acid
vapors.

o Crystallization: Add 20-50 mL of cold water to the flask and cool it in an ice bath to initiate
crystallization.[5][6] If crystals do not form readily, scratching the inside wall of the flask with
a glass rod can induce precipitation.[4][6] Allow the flask to sit in the ice bath for at least 10
minutes to ensure complete crystallization.[4]

« |solation of Product: Collect the solid aspirin crystals by vacuum filtration using a Buchner
funnel.[6]

e Washing: Wash the crystals on the filter paper with two small portions (5 mL each) of ice-cold
deionized water to remove any soluble impurities.[5][6]

e Drying: Continue to draw air through the funnel for several minutes to help dry the crystals.
Transfer the purified product to a watch glass and allow it to air dry completely. The melting
point of pure aspirin is 135-136 °C.[6]
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Safety and Handling

Acetic anhydride is a corrosive, flammable, and lachrymatory (tear-inducing) chemical that
requires strict safety protocols.[8][13]

o Exposure Controls: Always handle acetic anhydride in a well-ventilated chemical fume
hood.[13] Use personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. For operations with a high risk of vapor exposure, a respirator
may be necessary.[11][13]

e Hazards:
o Corrosivity: Causes severe skin burns and eye damage upon contact.[14][15]

o Inhalation: Vapors are highly irritating to the respiratory tract and can cause coughing,
shortness of breath, and potentially severe lung damage at high concentrations.[14]

o Flammability: It is a flammable liquid and its vapors can form explosive mixtures with air.
[11] Keep away from heat, sparks, and open flames.[14]

o Reactivity: Reacts violently with water, alcohols, and bases, producing corrosive acetic
acid and heat.[8][11] It is incompatible with strong oxidizing agents.[8]

e First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes.[11]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention.[13]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[11]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[13]
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o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, segregated
from incompatible materials such as combustibles, metals, and moisture.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. stobec.com [stobec.com]

. carlroth.com [carlroth.com]

. Synthesis of Aspirin [home.miracosta.edu]

. chem.libretexts.org [chem.libretexts.org]

. bellevuecollege.edu [bellevuecollege.edu]

. chem.libretexts.org [chem.libretexts.org]

. Acetic Anhydride | C4H603 | CID 7918 - PubChem [pubchem.ncbi.nlm.nih.gov]
. ACETIC ANHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. acetic anhydride [chemister.ru]

¢ 10. Industrial Production of Acetic Anhydride: Process Details, Equipment, and Applications
— ChemCopilot: PLM + Al for Chemical Industry [chemcopilot.com]

e 11. SDS for Acetic Anhydride: A Guide to Chemical Safety — KHA Online-SDS Management
[kha.com]

e 12. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
e 13. media.laballey.com [media.laballey.com]

e 14. nj.gov [nj.gov]

e 15. ineos.com [ineos.com]

 To cite this document: BenchChem. [acetic anhydride structural formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6355015#acetic-anhydride-structural-formula-and-
molecular-weight]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/0005.pdf
https://www.ineos.com/globalassets/ineos-group/businesses/ineos-acetyls/acetyls-america-documents/acetyls-acetic-anhydride-_us_en-safety-data-sheet.pdf
https://www.benchchem.com/product/b6355015?utm_src=pdf-custom-synthesis
https://www.stobec.com/DATA/PRODUIT/1341~v~data_8055.pdf
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
http://home.miracosta.edu/dlr/102exp7.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Chemistry_410%3A_Chemistry_for_Health_Sciences_Laboratory_Manual/13%3A_Synthesis_of_Aspirin/13.01%3A_New_Page
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Aspirin-synthesis.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Experiments/1%3A__Synthesis_of_Aspirin_(Experiment)
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-Anhydride
https://cameochemicals.noaa.gov/chemical/2276
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=819
https://www.chemcopilot.com/blog/industrial-production-of-acetic-anhydride-process-details-equipment-and-applications
https://www.chemcopilot.com/blog/industrial-production-of-acetic-anhydride-process-details-equipment-and-applications
https://www.kha.com/sds-for-acetic-anhydride-a-guide-to-chemical-safety/
https://www.kha.com/sds-for-acetic-anhydride-a-guide-to-chemical-safety/
https://faculty.uobasrah.edu.iq/uploads/teaching/1630711983.pdf
https://media.laballey.com/docbuilder/acetic-anhydride-acs-grade-safety-data-sheet-67378462bd5f8.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0005.pdf
https://www.ineos.com/globalassets/ineos-group/businesses/ineos-acetyls/acetyls-america-documents/acetyls-acetic-anhydride-_us_en-safety-data-sheet.pdf
https://www.benchchem.com/product/b6355015#acetic-anhydride-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b6355015#acetic-anhydride-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b6355015#acetic-anhydride-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b6355015#acetic-anhydride-structural-formula-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6355015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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